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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B042815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility and miscibility of crotyl alcohol in various

organic solvents, a critical consideration for its application in organic synthesis, pharmaceutical

development, and materials science. Understanding the behavior of this unsaturated alcohol in

different solvent systems is paramount for optimizing reaction conditions, purification

processes, and formulation strategies.

Core Concepts: Solubility and Miscibility
Solubility refers to the maximum amount of a solute (in this case, crotyl alcohol) that can

dissolve in a given amount of a solvent at a specific temperature to form a homogeneous

solution. Beyond this point, the solution becomes saturated, and any additional solute will not

dissolve.

Miscibility, on the other hand, is the property of two substances to mix in all proportions,

forming a homogeneous solution, regardless of the amounts of each component. While highly

soluble substances may appear miscible, true miscibility implies no limit to the amount that can

be mixed.

Crotyl alcohol, an unsaturated alcohol, is a colorless liquid that is moderately soluble in water

and miscible with most organic solvents.[1] Its dual functionality, featuring both a polar hydroxyl

(-OH) group and a nonpolar butenyl hydrocarbon chain, governs its solubility characteristics.
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The hydroxyl group allows for hydrogen bonding with polar solvents, while the hydrocarbon

portion facilitates interactions with nonpolar solvents.

Quantitative Solubility of Crotyl Alcohol in Organic
Solvents
The following table summarizes the quantitative solubility data for crotyl alcohol in a range of

common organic solvents at 25°C. This data is essential for solvent selection in various

applications.

Solvent Chemical Formula Solubility (g/L) at 25°C

Methanol CH₃OH 1374.13[2]

Ethanol C₂H₅OH 1202.93[2]

n-Propanol C₃H₇OH 874.6[2]

n-Butanol C₄H₉OH 835.44[2]

Isopropanol C₃H₈O 794.28[2]

Isobutanol C₄H₁₀O 532.3[2]

Acetone C₃H₆O 448.23[2]

Dimethylformamide (DMF) C₃H₇NO 512.43[2]

1,4-Dioxane C₄H₈O₂ 607.94[2]

Acetonitrile C₂H₃N 340.55[2]

Ethyl Acetate C₄H₈O₂ 312.02[2]

Methyl Acetate C₃H₆O₂ 287.93[2]

Toluene C₇H₈ 34.86[2]

Water H₂O 14.16[2]

Note: The data presented is based on available literature and may vary depending on the

specific experimental conditions.
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Miscibility Profile
Crotyl alcohol is reported to be miscible with alcohol and most organic solvents.[1] This high

degree of miscibility with a wide range of common laboratory solvents makes it a versatile

component in many chemical processes.

Experimental Protocols for Solubility and Miscibility
Determination
While specific, detailed experimental protocols for determining the solubility of crotyl alcohol
were not found in the surveyed literature, the following general methodologies are standard

practice in chemical laboratories.

Protocol 1: Visual Method for Miscibility Determination
This is a straightforward qualitative method to assess the miscibility of two liquids.

Materials:

Crotyl alcohol

Solvent of interest

Graduated cylinders or test tubes with stoppers

Vortex mixer (optional)

Procedure:

In a clean, dry graduated cylinder or test tube, add a known volume of the solvent of interest

(e.g., 5 mL).

To this, add an equal volume of crotyl alcohol (5 mL).

Stopper the container and shake vigorously for 1-2 minutes. A vortex mixer can be used for

more thorough mixing.

Allow the mixture to stand undisturbed and observe.
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Interpretation of Results:

Miscible: If the two liquids form a single, clear, homogeneous phase with no visible

interface, they are considered miscible.

Immiscible: If two distinct layers are formed, the liquids are immiscible.

Partially Miscible: If the mixture initially appears homogeneous but then separates into two

layers upon standing, or if one layer appears cloudy, the liquids are partially miscible.

Protocol 2: Gravimetric Method for Quantitative
Solubility Determination
This method determines the mass of solute that can dissolve in a given mass or volume of

solvent at a specific temperature.

Materials:

Crotyl alcohol

Solvent of interest

Analytical balance

Temperature-controlled water bath or shaker

Volumetric flasks

Filter paper and funnel, or a syringe filter

Evaporating dish

Procedure:

Prepare a saturated solution by adding an excess of crotyl alcohol to a known volume of

the solvent in a sealed container (e.g., a volumetric flask).
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Place the container in a temperature-controlled water bath or shaker set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

After reaching equilibrium, allow the solution to stand undisturbed for any undissolved solute

to settle.

Carefully withdraw a known volume of the clear, saturated supernatant using a pipette. To

avoid transferring any undissolved solute, it is advisable to filter the supernatant through a

syringe filter or filter paper.

Transfer the filtered supernatant to a pre-weighed evaporating dish.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or using a

rotary evaporator) until only the dissolved crotyl alcohol remains.

Weigh the evaporating dish containing the crotyl alcohol residue.

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of residue (g) /

Volume of supernatant taken (L))

Factors Influencing Solubility and Miscibility
The solubility and miscibility of crotyl alcohol are influenced by several factors, which can be

visualized in the following logical relationship diagram.

Factors Influencing Crotyl Alcohol Solubility

Crotyl Alcohol Properties Solvent Properties External Conditions

Molecular Polarity
(Hydroxyl Group vs. Butenyl Chain)

Solubility / Miscibility

 'Like dissolves like' 

Hydrogen Bonding Capability

 Enhances solubility in protic solvents 

Solvent Polarity

 Determines interaction strength 

Solvent H-Bonding Capability

 Key for dissolution 

Temperature

 Generally increases solubility 

Pressure

 Significant for gaseous solutes (less so for liquids) 
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Caption: Logical relationship of factors affecting crotyl alcohol's solubility.

This guide provides a foundational understanding of the solubility and miscibility of crotyl
alcohol in organic solvents. For specific applications, it is always recommended to perform

experimental verification of solubility under the precise conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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